Cas no 20865-33-2 (pyrimido[5,4-c]pyridazine, 8-amino- (8ci))

• Product Name: pyrimido[5,4-c]pyridazine, 8-amino- (8ci)
• CAS No: 20865-33-2
• MF: C₆H₅N₅
• MW: 147.137399435043
• CID: 910679
• PubChem ID: 21817463
• Update Time: 2025-04-19

pyrimido[5,4-c]pyridazine, 8-amino- (8ci) Chemical and Physical Properties

Names and Identifiers

• pyrimido[5,4-c]pyridazine, 8-amino- (8ci)
• 20865-33-2
• SCHEMBL17369309
• AKOS006360522
• DB-110066
• Pyrimido[5,4-c]pyridazin-8-amine

• Inchi： 1S/C6H5N5/c7-6-5-4(8-3-9-6)1-2-10-11-5/h1-3H,(H2,7,8,9)
• InChI Key： SYHKBYRKGDPOCW-UHFFFAOYSA-N
• SMILES： N1C=NC(=C2C=1C=CN=N2)N

Computed Properties

• Exact Mass: 147.05465
• Monoisotopic Mass: 147.054
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.6A^2
• XLogP3: -0.8

Experimental Properties

• PSA: 77.58